Cas no 1780876-37-0 (1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid)

• Product Name: 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid
• CAS No: 1780876-37-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD26938845
• CID: 4615348
• PubChem ID: 84792744
• Update Time: 2025-07-14

1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-((tert-Butoxycarbonyl)amino)ethyl)cyclopropane-1-carboxylic acid
• 1-[2-(t-Butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid
• 1(c)\\(2(c)\\{[(tert(c)\\butoxy)carbonyl]amino}ethyl)cyclopropane(c)\\1(c)\\carboxylic acid
• 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid
• AKOS024227092
• MFCD26938845
• 1-(2-{[(tert-butoxy)carbonyl]amino}ethyl)cyclopropane-1-carboxylic acid
• EN300-1589925
• CS-0055998
• SY321756
• 1-[2-(Boc-aminoethyl)]cyclopropanecarboxylic acid
• PB41294
• P19680
• 1(c)\\(2(c)\\{[(tert(c)\\butoxy)carbonyl]amino}ethyl)cyclopropane(c)\\1(c)\\carboxylicacid
• SCHEMBL25227532
• 1780876-37-0
• 1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]cyclopropane-1-carboxylic acid
• 1-[2-(Boc-amino)ethyl]cyclopropanecarboxylic Acid
• 1(2{[(tertbutoxy)carbonyl]amino}ethyl)cyclopropane1carboxylic acid
• 1-{2-[(tert-butoxycarbonyl)amino]ethyl}cyclopropane-1-carboxylic acid
• BS-43197

• MDL： MFCD26938845
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-7-6-11(4-5-11)8(13)14/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： GVVWZEQQBDJLRF-UHFFFAOYSA-N
• SMILES： OC(C1(CCNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6
• Molecular Weight: 229.27

Additional information on 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid

Professional Introduction to 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic Acid (CAS No. 1780876-37-0)

1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid, with the CAS number 1780876-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, which is a three-membered carbon heterocycle known for its unique electronic and steric properties. The incorporation of an amine functionality and a tert-butoxycarbonyl (Boc) protecting group makes this molecule particularly valuable in the context of drug discovery and development.

The structure of 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid consists of a cyclopropanecarboxylic acid moiety linked to an ethyl chain terminated with a Boc-protected amine. The Boc group serves as a protective group for the amine, preventing unwanted side reactions during synthetic processes. This protection is crucial in multi-step synthetic routes where selective functionalization is required. The cyclopropane ring itself introduces rigidity to the molecular structure, which can influence the binding affinity and selectivity of the compound when used in drug design.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their remarkable biological activities. Cyclopropanes are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The unique strain of the cyclopropane ring can lead to enhanced reactivity, making these compounds valuable scaffolds for medicinal chemistry. Specifically, 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid has been explored as a potential intermediate in the synthesis of more complex molecules with therapeutic applications.

The utility of this compound in pharmaceutical research is further highlighted by its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclopropane ring can be strategically incorporated into peptidomimetic structures to enhance binding interactions with biological targets. Additionally, the presence of the Boc-protected amine allows for controlled deprotection under specific conditions, facilitating the introduction of various functional groups without compromising the integrity of the overall molecule.

Recent studies have demonstrated the potential of 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid in the development of novel inhibitors targeting enzyme-mediated pathways. For instance, researchers have investigated its efficacy as an inhibitor of proteases involved in cancer progression. The rigid framework provided by the cyclopropane ring can optimize interactions with the active sites of these enzymes, leading to high selectivity and potency. Furthermore, the Boc-protected amine can be modified post-synthetically to introduce additional pharmacophores, expanding the scope of potential applications.

The synthesis of 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid involves multi-step organic transformations that showcase advanced synthetic techniques. Key steps include the formation of the cyclopropane ring via ring-closing metathesis or other cyclization methods, followed by functional group transformations such as nucleophilic substitution and protection-deprotection strategies. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce desired substituents into the molecular framework. These synthetic approaches highlight the compound's versatility and its suitability for complex drug development pipelines.

In conclusion, 1-[2-(tert-butoxycarbonylamino)ethyl]cyclopropanecarboxylic acid (CAS No. 1780876-37-0) represents a promising candidate in pharmaceutical research due to its unique structural features and functional flexibility. Its potential applications in drug discovery, particularly in peptidomimetic design and enzyme inhibition, underscore its importance as a synthetic intermediate. As research continues to uncover new therapeutic targets and methodologies, compounds like this are poised to play a critical role in developing next-generation pharmaceuticals.